Cas no 61549-36-8 (Pyrene, 1,1'-(1,15-pentadecanediyl)bis-)

• Product Name: Pyrene, 1,1'-(1,15-pentadecanediyl)bis-
• CAS No: 61549-36-8
• MF: C₄₇H₄₈
• MW: 612.884033203125
• CID: 475242
• PubChem ID: 71394696
• Update Time: 2025-04-19

Pyrene, 1,1'-(1,15-pentadecanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1,1'-(1,15-pentadecanediyl)bis-
• 1-(15-pyren-1-ylpentadecyl)pyrene
• 1,1'-(Pentadecane-1,15-diyl)dipyrene
• DTXSID40816369
• 61549-36-8

• Inchi： 1S/C47H48/c1(2-4-6-8-10-12-16-34-22-24-40-28-26-36-18-14-20-38-30-32-42(34)46(40)44(36)38)3-5-7-9-11-13-17-35-23-25-41-29-27-37-19-15-21-39-31-33-43(35)47(41)45(37)39/h14-15,18-33H,1-13,16-17H2
• InChI Key： RAPZHJOZUJNAEZ-UHFFFAOYSA-N
• SMILES： C(CCCCCCCC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43)CCCCCCCC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43

Computed Properties

• Exact Mass: 612.37584
• Monoisotopic Mass: 612.375601531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 47
• Rotatable Bond Count: 16
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0